Cas no 88496-71-3 (Hexanoic acid,3-hydroxy-, ethyl ester, (3S)-)
88496-71-3 structure
Product Name:Hexanoic acid,3-hydroxy-, ethyl ester, (3S)-
CAS No:88496-71-3
MF:C8H16O3
MW:160.210843086243
CID:709526
PubChem ID:440151
Update Time:2025-04-19
Hexanoic acid,3-hydroxy-, ethyl ester, (3S)- Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid,3-hydroxy-, ethyl ester, (3S)-
- ETHYL (S)-3-HYDROXYHEXANOATE
- Ethyl(S)-3-hydroxyhexanoate
- ethyl (3S)-3-hydroxyhexanoate
- C03865
- (S)-3-Hydroxy-hexanoic acid ethyl ester
- Q27098346
- CHEBI:16036
- LYRIITRHDCNUHV-ZETCQYMHSA-N
- 88496-71-3
- SCHEMBL5483236
- AKOS006290524
- G75418
- 3-HYDROXYHEXANOIC ACID ETHYL ESTER
-
- Inchi: 1S/C8H16O3/c1-3-5-7(9)6-8(10)11-4-2/h7,9H,3-6H2,1-2H3/t7-/m0/s1
- InChI Key: LYRIITRHDCNUHV-ZETCQYMHSA-N
- SMILES: O[C@H](CC(=O)OCC)CCC
Computed Properties
- Exact Mass: 160.109944368g/mol
- Monoisotopic Mass: 160.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 46.5Ų
Hexanoic acid,3-hydroxy-, ethyl ester, (3S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1905148-100mg |
Ethyl (S)-3-hydroxyhexanoate |
88496-71-3 | 97% | 100mg |
¥618.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1905148-250mg |
Ethyl (S)-3-hydroxyhexanoate |
88496-71-3 | 97% | 250mg |
¥1421.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1905148-1g |
Ethyl (S)-3-hydroxyhexanoate |
88496-71-3 | 97% | 1g |
¥4635.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1905148-5g |
Ethyl (S)-3-hydroxyhexanoate |
88496-71-3 | 97% | 5g |
¥13905.00 | 2024-04-27 |
Hexanoic acid,3-hydroxy-, ethyl ester, (3S)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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